Cas no 30363-00-9 (Benzenamine,3-(4,6-diphenyl-1,3,5-triazin-2-yl)-)

Benzenamine,3-(4,6-diphenyl-1,3,5-triazin-2-yl)- structure
30363-00-9 structure
Product Name:Benzenamine,3-(4,6-diphenyl-1,3,5-triazin-2-yl)-
CAS No:30363-00-9
MF:C21H16N4
MW:324.37854385376
CID:316053
Update Time:2024-01-28

Benzenamine,3-(4,6-diphenyl-1,3,5-triazin-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(4,6-diphenyl-1,3,5-triazin-2-yl)-
    • 2-(M-AMINOPHENYL)-4,6-DIPHENYL-S-TRIAZINE
    • Benzenamine, 3-(4,6-diphenyl-1,3,5-triazin-2-yl)-
    • Inchi: 1S/C21H16N4/c22-18-13-7-12-17(14-18)21-24-19(15-8-3-1-4-9-15)23-20(25-21)16-10-5-2-6-11-16/h1-14H,22H2
    • InChI Key: QPFMQLKDCFTFMY-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(C2=NC(C3=CC=CC=C3)=NC(C3=CC=CC=C3)=N2)=C1

Computed Properties

  • Exact Mass: 324.13768
  • Monoisotopic Mass: 324.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7A^2

Experimental Properties

  • Density: 1.213
  • Melting Point: 214 °C
  • Boiling Point: 608.5°Cat760mmHg
  • Flash Point: 357.9°C
  • Refractive Index: 1.659
  • PSA: 64.69
  • pka: 3.77±0.10(Predicted)

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